Cas no 87331-47-3 (Coumarin 525)

Coumarin 525 structure
Coumarin 525 structure
Product name:Coumarin 525
CAS No:87331-47-3
MF:C22H18N2O3
MW:358.3899
MDL:MFCD00358610
CID:3096721
PubChem ID:253660569

Coumarin 525 Chemical and Physical Properties

Names and Identifiers

    • <br>10-(1,3-benzoxazol-2-yl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3 ,2,1-ij]quinolin-11-one
    • Coumarin 525
    • 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
    • CS-0373776
    • 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
    • C3047
    • 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
    • 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]
    • 5-(1,3-benzoxazol-2-yl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
    • 3OUMARIN 525, DYE CONTENT 99
    • 5-(1,3-BENZOXAZOL-2-YL)-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
    • DTXSID501122161
    • 1ST164476
    • 10-(Benzo[d]oxazol-2-yl)-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
    • 87331-47-3
    • D89537
    • SCHEMBL15398201
    • 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizin-11-one
    • MDL: MFCD00358610
    • Inchi: 1S/C22H18N2O3/c25-22-16(21-23-17-7-1-2-8-18(17)26-21)12-14-11-13-5-3-9-24-10-4-6-15(19(13)24)20(14)27-22/h1-2,7-8,11-12H,3-6,9-10H2
    • InChI Key: XYFLALJXCJWBPG-UHFFFAOYSA-N
    • SMILES: O1C(C(C2=NC3=C([H])C([H])=C([H])C([H])=C3O2)=C([H])C2=C([H])C3C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])C(=C12)C4=3)=O

Computed Properties

  • Exact Mass: 358.13174244g/mol
  • Monoisotopic Mass: 358.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6
  • XLogP3: 4.3

Experimental Properties

  • Melting Point: 278°C(lit.)

Coumarin 525 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X74675-50mg
Coumarin 525
87331-47-3 97%
50mg
¥338.0 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C3047-200mg
Coumarin 525
87331-47-3 97.0%(LC)
200mg
¥945.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
C3047-200mg
Coumarin 525
87331-47-3 >97.0%(HPLC)
200mg
¥855.00 2024-04-15
Ambeed
A1152898-100mg
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
87331-47-3 97%
100mg
$48.0 2025-02-28
TRC
C755555-25mg
Coumarin 525
87331-47-3
25mg
$ 80.00 2022-04-01
eNovation Chemicals LLC
Y1262095-200mg
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
87331-47-3 97%
200mg
$180 2024-06-06
A2B Chem LLC
AI68658-50mg
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
87331-47-3 >97.0%(HPLC)
50mg
$109.00 2024-04-19
1PlusChem
1P00IMVM-200mg
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
87331-47-3 ≥97%(HPLC)
200mg
$143.00 2025-03-01
eNovation Chemicals LLC
Y1262095-50mg
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
87331-47-3 97%
50mg
$115 2024-06-06
abcr
AB474183-200 mg
Coumarin 525, 97%; .
87331-47-3 97%
200mg
€194.60 2023-04-21

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